Cas no 2229302-53-6 (2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine
• CAS No: 2229302-53-6
• MF: C₁₀H₁₁F₂NO₂S
• MW: 247.261648416519
• CID: 6286974
• PubChem ID: 165882636
• Update Time: 2025-10-29

2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine
• EN300-2003637
• 2229302-53-6

• Inchi： 1S/C10H11F2NO2S/c1-16(14,15)8-5-3-2-4-7(8)9(13)6-10(9,11)12/h2-5H,6,13H2,1H3
• InChI Key： ZFNPUSPYYVWCNM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1(CC1(F)F)N)(=O)=O

Computed Properties

• Exact Mass: 247.04785609g/mol
• Monoisotopic Mass: 247.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine (CAS No. 2229302-53-6)

2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229302-53-6, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for further exploration in drug discovery and development. The presence of both difluoro and methanesulfonylphenyl substituents in its molecular framework imparts distinct reactivity and functionality, which are critical for its potential applications in synthetic chemistry and biological assays.

The structural motif of cyclopropan-1-amine within this compound introduces a rigid three-membered ring that can influence the conformational flexibility and binding interactions of the molecule. This feature is particularly relevant in the design of bioactive compounds, where spatial constraints often play a pivotal role in determining efficacy and selectivity. The fluoro atoms, while relatively small, contribute to the overall electronic properties of the molecule, potentially enhancing metabolic stability and lipophilicity—key factors in drug-like characteristics.

In recent years, there has been growing interest in fluorinated heterocycles due to their ability to modulate pharmacokinetic profiles and improve pharmacological activity. The incorporation of difluoro groups into pharmaceutical candidates has been shown to enhance binding affinity to biological targets, often through increased hydrophobicity and reduced metabolic susceptibility. Similarly, the methanesulfonylphenyl moiety can serve as a pharmacophore that interacts with specific amino acid residues in proteins, influencing receptor binding and signaling pathways.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address complex diseases with high precision. The combination of difluoro and methanesulfonylphenyl substituents in 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine suggests potential applications in areas such as oncology, immunology, and neurology, where precise modulation of biological processes is essential. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in disease pathogenesis.

The synthesis of 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine presents unique challenges due to the sensitivity of the functional groups involved. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorination techniques, are often employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for scalable production and further exploration of its pharmacological potential.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine and biological targets. These simulations help predict binding affinities, identify key interaction sites, and guide structural modifications for improved activity. The rigid cyclopropan-1-amine core provides a stable scaffold for such investigations, while the electron-withdrawing nature of the fluoro atoms enhances electrostatic interactions with polar residues in proteins.

The pharmacokinetic properties of this compound are also under active investigation. Fluorinated molecules often exhibit favorable solubility profiles when appropriately designed, which can translate to improved oral bioavailability and tissue distribution. Additionally, the stability under metabolic conditions remains a critical parameter to evaluate before advancing into clinical trials. In vitro assays using liver microsomes or hepatocytes have been employed to assess degradation pathways and identify potential liabilities.

In conclusion, 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropan-1-amine (CAS No. 2229302-53-6) represents a compelling subject for medicinal chemistry research due to its unique structural features and potential biological activity. Further exploration through both experimental synthesis and computational modeling holds promise for uncovering novel therapeutic agents targeting various diseases. As research progresses, this compound may contribute significantly to advancements in drug discovery, offering new insights into structure-function relationships within pharmaceutical chemistry.